2-(dimethylamino)-2-(thiophen-2-yl)propanoic acid
Overview
Description
2-(Dimethylamino)-2-(thiophen-2-yl)propanoic acid (DMATP) is an organic acid that has been studied extensively for its scientific research applications. It is a small molecule with a molecular weight of 189.26 g/mol and a melting point of 74°C. DMATP is a derivative of the amino acid thiophenylalanine and is found in a variety of organisms, including bacteria, fungi, and plants. DMATP has been used in a wide range of scientific research applications, such as drug development, biochemistry, and molecular biology.
Scientific Research Applications
2-(dimethylamino)-2-(thiophen-2-yl)propanoic acid has been used in a variety of scientific research applications, including drug development, biochemistry, and molecular biology. In drug development, 2-(dimethylamino)-2-(thiophen-2-yl)propanoic acid has been used as a model compound for the development of new drugs. In biochemistry, 2-(dimethylamino)-2-(thiophen-2-yl)propanoic acid has been used to study the structure and function of proteins. In molecular biology, 2-(dimethylamino)-2-(thiophen-2-yl)propanoic acid has been used to study gene expression and genetic regulation.
Mechanism of Action
2-(dimethylamino)-2-(thiophen-2-yl)propanoic acid is believed to act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes. These enzymes are involved in the metabolism of drugs, and 2-(dimethylamino)-2-(thiophen-2-yl)propanoic acid is thought to inhibit the activity of these enzymes, thus decreasing the rate at which drugs are metabolized. This could potentially lead to increased drug efficacy and reduced side effects.
Biochemical and Physiological Effects
2-(dimethylamino)-2-(thiophen-2-yl)propanoic acid has been shown to have a variety of biochemical and physiological effects. In vitro, 2-(dimethylamino)-2-(thiophen-2-yl)propanoic acid has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs. In vivo, 2-(dimethylamino)-2-(thiophen-2-yl)propanoic acid has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. 2-(dimethylamino)-2-(thiophen-2-yl)propanoic acid has also been shown to have antioxidant properties, which could potentially be beneficial in preventing certain diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(dimethylamino)-2-(thiophen-2-yl)propanoic acid in laboratory experiments is its low cost and easy availability. Additionally, the reaction conditions required for its synthesis are mild, making it suitable for use in a variety of laboratory settings. However, there are some limitations to using 2-(dimethylamino)-2-(thiophen-2-yl)propanoic acid in laboratory experiments. For example, it is not very soluble in water, so it may need to be dissolved in organic solvents for use in certain experiments. Additionally, it is not very stable, so it may need to be stored in a cool, dark place to prevent degradation.
Future Directions
There are a number of potential future directions for the use of 2-(dimethylamino)-2-(thiophen-2-yl)propanoic acid in scientific research. One potential application is in the development of new drugs. 2-(dimethylamino)-2-(thiophen-2-yl)propanoic acid could be used as a model compound to study the structure and function of potential drug targets, and it could also be used to study the metabolism of drugs in the body. Additionally, 2-(dimethylamino)-2-(thiophen-2-yl)propanoic acid could be used to study the effects of oxidative stress on cells and tissues, as it has been shown to have antioxidant properties. Finally, 2-(dimethylamino)-2-(thiophen-2-yl)propanoic acid could be used to study the structure and function of proteins and other macromolecules, as well as the regulation of gene expression.
Synthesis Methods
2-(dimethylamino)-2-(thiophen-2-yl)propanoic acid can be synthesized by several methods, including the reaction of thiophenylalanine with dimethylamine in the presence of a base, such as sodium hydroxide. The reaction produces a product with the molecular formula C9H13NO2S, which is 2-(dimethylamino)-2-(thiophen-2-yl)propanoic acid. The reaction is generally carried out at room temperature and is considered to be a mild reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(dimethylamino)-2-(thiophen-2-yl)propanoic acid involves the reaction of thiophene-2-carboxylic acid with dimethylamine followed by the addition of acetic anhydride and hydrochloric acid to form the final product.", "Starting Materials": [ "Thiophene-2-carboxylic acid", "Dimethylamine", "Acetic anhydride", "Hydrochloric acid" ], "Reaction": [ "Thiophene-2-carboxylic acid is reacted with dimethylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form 2-(dimethylamino)thiophene-2-carboxylic acid.", "Acetic anhydride and hydrochloric acid are added to the reaction mixture to form 2-(dimethylamino)-2-(thiophen-2-yl)propanoic acid.", "The final product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
1315375-69-9 |
Molecular Formula |
C9H13NO2S |
Molecular Weight |
199.3 |
Purity |
95 |
Origin of Product |
United States |
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